Cas no 1437051-74-5 (3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: 3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 1437051-74-5
• MF: C₁₁H₁₆BNO₂
• MW: 205.061243057251
• CID: 2103720
• PubChem ID: 86685459
• Update Time: 2025-11-02

3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-hydroxy-N,3,3-trimethyl-2,1-Benzoxaborole-6-methanamine
• ABXHNIVAHZDOHH-UHFFFAOYSA-N
• 3,3-dimethyl-6-((methylamino)methyl)benzo[c][1,2]-oxaborol-1(3H)-ol
• 3,3-dimethyl-6-((methylamino)methyl)benzo[c][1,2]oxaborol-1(3H)-ol
• CID 86685459
• 2,1-Benzoxaborole-6-methanamine, 1,3-dihydro-1-hydroxy-N,3,3-trimethyl-
• 3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol

• Inchi： 1S/C11H16BNO2/c1-11(2)9-5-4-8(7-13-3)6-10(9)12(14)15-11/h4-6,13-14H,7H2,1-3H3
• InChI Key： ABXHNIVAHZDOHH-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(CNC)C=CC=2C1(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol

Comprehensive Overview of 3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 1437051-74-5)

The compound 3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 1437051-74-5) is a benzoxaborole derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in medicinal chemistry and materials science. This boron-containing heterocycle features a methylamino substituent at the 6-position, which enhances its reactivity and biological activity. Researchers are particularly interested in its role as a protease inhibitor and its potential use in antifungal and anti-inflammatory therapies.

One of the most intriguing aspects of 3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is its ability to form stable complexes with biological targets, making it a promising candidate for drug discovery. The presence of the benzoxaborole core allows for selective binding to enzymes involved in pathogenic pathways, which is why it is often studied in the context of infectious diseases. Recent studies have explored its efficacy against resistant bacterial strains, a topic of high relevance given the global rise in antimicrobial resistance (AMR).

In addition to its pharmaceutical potential, CAS No. 1437051-74-5 is also being investigated for its applications in material science. The compound's boron-oxygen bonds contribute to its thermal stability, making it suitable for use in high-performance polymers and coating materials. This dual utility in both life sciences and industrial applications underscores its versatility and broad appeal.

The synthesis of 3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol involves a multi-step process that highlights the importance of boronic acid chemistry. Key steps include the introduction of the methylamino group and the formation of the dihydro-2,1-benzoxaborole ring. Researchers are continually optimizing these methods to improve yield and purity, which are critical for scale-up production.

From an SEO perspective, this compound aligns with trending search queries such as "benzoxaborole derivatives," "boron-based therapeutics," and "innovative antifungal agents." These keywords reflect the growing interest in alternative treatments for infections and the exploration of novel chemical entities in drug development. By focusing on these long-tail keywords, this article aims to address the information needs of both academic researchers and industry professionals.

Another area of interest is the environmental impact of boron-containing compounds. While 3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol is not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing research. This aligns with the broader societal focus on green chemistry and sustainable drug development, which are frequently searched topics in scientific databases.

In conclusion, 3,3-dimethyl-6-(methylamino)methyl-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 1437051-74-5) represents a fascinating intersection of medicinal chemistry and materials science. Its unique properties and diverse applications make it a compound of significant interest in both academic and industrial settings. As research progresses, it is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and technology.